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Compound of Interest

Compound Name: 2-Chloroethyl thiocyanate

CAS No.: 928-57-4

Cat. No.: B1593762

Get Quote

CAS No: 928-57-4 | Formula: C₃H₄ClNS | Synonyms: Thiocyanic acid 2-chloroethyl ester, 2-

Chloroethyl rhodanide[1][2][3]

Executive Summary & Chemical Identity
2-Chloroethyl thiocyanate is a bifunctional alkylating agent used primarily as an intermediate

in the synthesis of pharmaceuticals (specifically thiazoline derivatives and heterocycles) and

agrochemicals.[2] Its structure features two distinct electrophilic sites: the primary alkyl chloride

and the thiocyanate carbon.[2]

This duality grants it high synthetic utility but necessitates a Biosafety Level 2 (BSL-2)

equivalent handling protocol due to its potential for direct DNA alkylation and metabolic release

of toxic thiocyanate/cyanide species.[1][2]
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Property Value Relevance to Safety

CAS Number 928-57-4

Unique identifier (Do not

confuse with 2-Chloroethyl

acetate).[1][2][3][4]

Molecular Weight 121.59 g/mol
Heavy vapor; settles in low

areas.[1]

Boiling Point 198–203°C

Low volatility at RT, but

hazardous aerosols can form.

[1]

Density 1.284 g/cm³
Sinks in water; difficult to

extract from aqueous spills.[1]

Solubility Low (Water), High (Organics)
Lipophilic; rapidly penetrates

skin barriers.

Hazard Profiling & Mechanism of Toxicity
Unlike simple inorganic thiocyanates, 2-Chloroethyl thiocyanate combines the systemic

toxicity of the thiocyanate moiety with the contact toxicity of an alkylating mustard-like

pharmacophore.[1][2]

GHS Classification (H-Codes)[1][2]
H301: Toxic if swallowed.[3]

H311: Toxic in contact with skin.[3]

H331: Toxic if inhaled.[3]

H315/H319: Causes skin and serious eye irritation.[3][5]

EUH032: Contact with acids liberates very toxic gas (HCN/HSCN).

Toxicological Mechanism
The compound operates via two parallel toxicity pathways:[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0425623.htm
https://patents.google.com/patent/CN105348052A/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-thiocyanate
https://m.chemicalbook.com/ProductChemicalPropertiesCB0318314_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0425623.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0425623.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0425623.htm
https://www.benchchem.com/product/b1593762/docs?utm_src=pdf-body#technical-safety-handling-guide-2-chloroethyl-thiocyanate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0425623.htm
https://patents.google.com/patent/CN105348052A/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-thiocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-thiocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-thiocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-thiocyanate
https://www.tcichemicals.com/BE/en/sds/T0200_EU_6N.pdf
https://patents.google.com/patent/CN105348052A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Direct Alkylation (Vesicant Action): The 2-chloroethyl group can cyclize to form a transient

episulfonium ion (analogous to sulfur mustard), which alkylates DNA (guanine N7 position)

and proteins, leading to cell death and blistering.

Metabolic Release: Enzymatic cleavage or hydrolysis releases the thiocyanate ion (

).[1][2] While less toxic than cyanide, high systemic loads interfere with thyroid iodine uptake
and can cause confusion, psychosis, and ataxia.

Visualization: Toxicity Pathways
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Figure 1: Dual mechanism of toxicity showing direct alkylation (red) and metabolic interference

(yellow).[1][2]

Risk Mitigation & Engineering Controls
Directive: Treat as a potent alkylator. Standard nitrile gloves are insufficient for prolonged

contact.

Personal Protective Equipment (PPE) Matrix
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Component Recommendation Rationale

Gloves

Double-gloving: Laminate film

(Silver Shield) inner + Nitrile

outer.[1][2]

Alkyl chlorides can permeate

standard nitrile in <15 mins.

Respiratory

Full-face respirator with OV/AG

(Organic Vapor/Acid Gas)

cartridges.[1]

Prevents inhalation of vapors

and potential HCN evolution.

Body
Tyvek® lab coat or chemical-

resistant apron.[1][2]

Prevents skin absorption via

clothing wicking.[1]

Eyes
Chemical splash goggles

(Indirect vent).[1]

Vapors are lachrymatory and

irritating.

Storage & Stability[1][2]
Temperature: Store at 2–8°C (Refrigerated).

Incompatibility: Segregate from strong oxidizers, acids (risk of HCN), and bases (risk of rapid

hydrolysis/polymerization).

Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent moisture-induced hydrolysis.

[1]

Emergency Response Protocols
Self-Validating Step: Before handling, verify the location of the Calcium Gluconate (if HF is not

involved, verify Thiosulfate availability) and Diphoterine® or standard saline eyewash.[2]

Accidental Release (Spill) Workflow
Do NOT use water initially. Water may hydrolyze the compound, releasing acidic byproducts.

Evacuate: Clear the immediate area (10-meter radius).

Isolate: Don full PPE (Silver Shield gloves + Respirator).
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Absorb: Use a non-combustible absorbent (Vermiculite or chemically treated pads).

Neutralize: Treat the waste with a solution of 10% Sodium Thiosulfate (converts alkyl halides

to less toxic salts) mixed with dilute alkali (Sodium Carbonate) to maintain pH > 8.

Disposal: Seal in a hazardous waste container labeled "Toxic Organic - Sulfur Containing".

Exposure First Aid[2]
Skin Contact: Immediately wash with 0.5% Sodium Hypochlorite (bleach) solution followed

by copious soap and water. The hypochlorite oxidizes the sulfur moiety, reducing alkylating

potential.

Eye Contact: Flush for 15 minutes. If available, use Diphoterine®. Seek ophthalmologist

support immediately.

Ingestion: Do NOT induce vomiting. Administer activated charcoal if conscious. Transport to

ER with SDS.

Emergency Logic Diagram
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Figure 2: Triage and response logic for acute exposure events.[1][2]

Synthesis & Reaction Monitoring Context
For researchers utilizing this compound in drug development (e.g., synthesis of thiazolines or

fusing heterocycles):

Reaction Monitoring: Do not rely solely on TLC/UV. Use LC-MS to monitor the

disappearance of the alkyl chloride peak (

ratio).[2]

Quenching: Reactions involving this intermediate should be quenched with aqueous Sodium

Thiosulfate before extraction to scavenge unreacted alkylating agent.
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Waste: Aqueous layers from extractions will contain thiocyanate ions (

).[1] Do not mix with acid waste streams (risk of HCN generation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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